Cas no 1160253-77-9 (2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160253-77-9
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• MDL: MFCD03421160
• CID: 4682243
• Update Time: 2025-06-14

2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHOXYPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL196993
• BBL014584
• R7080
• 4-quinolinecarbonyl chloride, 2-(3,4-dimethoxyphenyl)-6-methyl-
• 2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421160
• Inchi： 1S/C19H16ClNO3/c1-11-4-6-15-13(8-11)14(19(20)22)10-16(21-15)12-5-7-17(23-2)18(9-12)24-3/h4-10H,1-3H3
• InChI Key： WADUXQPLHBJHJK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=C(C=2)OC)OC)N=C2C=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride

Comprehensive Overview of 2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-77-9)

2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-77-9) is a specialized organic compound widely utilized in pharmaceutical and material science research. This quinoline derivative features a carbonyl chloride functional group, making it a versatile intermediate for synthesizing more complex molecules. Researchers often explore its applications in drug discovery, particularly in developing kinase inhibitors and fluorescent probes due to its unique structural properties.

The growing interest in quinoline-based compounds stems from their broad biological activities, including antimicrobial and anti-inflammatory effects. With the rise of personalized medicine, scientists are increasingly investigating 6-methylquinoline derivatives like this compound for targeted therapies. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease treatment.

From a synthetic chemistry perspective, the 3,4-dimethoxyphenyl moiety in this molecule offers excellent electron-donating properties, which can influence the compound's photophysical characteristics. This makes CAS 1160253-77-9 particularly interesting for developing organic electronic materials, especially in the context of sustainable energy solutions like organic photovoltaics - a field receiving tremendous attention in the green chemistry community.

Analytical chemists frequently discuss the optimal characterization methods for carbonyl chloride compounds in online forums. Common questions include: "What are the best NMR techniques for analyzing quinoline-4-carbonyl chloride derivatives?" or "How does the methyl group at position 6 affect the compound's reactivity?" These discussions reflect the compound's complexity and the need for specialized handling techniques to ensure accurate results.

The stability of 2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride under various conditions is another frequently searched topic. Researchers emphasize the importance of moisture-free environments when working with this compound, as the carbonyl chloride group is highly reactive with water. Proper storage at low temperatures and under inert atmosphere significantly extends its shelf life, a crucial consideration for laboratory managers.

In the context of green chemistry innovations, there's growing interest in developing more sustainable synthesis routes for quinoline carbonyl chlorides. Recent publications explore catalytic methods that reduce energy consumption and waste generation during production. This aligns with the pharmaceutical industry's push toward environmentally friendly manufacturing processes, making CAS 1160253-77-9 a compound of interest for process chemists.

From a regulatory standpoint, while 1160253-77-9 itself isn't classified as hazardous, researchers must exercise caution when handling any acid chloride derivatives. Safety data sheets recommend using appropriate personal protective equipment, especially when scaling up reactions. These precautions have become particularly emphasized in post-pandemic laboratory safety protocols.

The future research directions for this compound appear promising. With artificial intelligence accelerating drug discovery, computational chemists are increasingly modeling dimethoxyphenyl-substituted quinolines to predict their biological activities. This digital chemistry approach could unlock new applications for 2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride that haven't yet been explored experimentally.

For purchasing considerations, laboratories often search for information about the compound's purity specifications and analytical certificates. Reputable suppliers typically provide HPLC chromatograms and comprehensive spectral data (1H NMR, 13C NMR, and mass spectrometry) to verify the identity of CAS 1160253-77-9. These quality control measures have become increasingly important with the globalization of chemical supply chains.

In conclusion, 2-(3,4-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride represents an important building block in modern organic synthesis. Its unique combination of a quinoline core, electron-donating methoxy groups, and reactive carbonyl chloride functionality makes it valuable across multiple research domains. As scientific investigations continue to uncover new applications for this compound, its role in advancing both pharmaceutical development and materials science appears set to grow significantly in the coming years.